2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-(2,5-difluorophenyl)propanamide

• IUPAC Name: 2-(4-bromo-5-methylpyrazol-1-yl)-N-(2,5-difluorophenyl)propanamide
• InChI: InChI=1S/C13H12BrF2N3O/c1-7-10(14)6-17-19(7)8(2)13(20)18-12-5-9(15)3-4-11(12)16/h3-6,8H,1-2H3,(H,18,20)
• InChI Key: FYFBOCJVRGKIQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C(C)C(=O)NC2=C(C=CC(=C2)F)F)Br
• Molecular Formula: C13H12BrF2N3O
• Molecular Weight: 344.15 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives often involves multi-step reactions starting from various precursors. For instance, the synthesis of N,N-disubstituted 3-(4-hydroxy-3,5-diphenyl-1H-pyrazol-1-yl)-propanamides and -propanamines can be initiated from 4-benzoyloxy-3,5-diphenyl-1H-pyrazole, leading to compounds with significant activities (Bruno et al., 1991). Similarly, the use of 2-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-2-oxo-N′-phenylaceto-hydrazonoyl bromide as a precursor for synthesizing new heterocycles highlights the compound's versatility in creating functionalized structures (Abdelhamid et al., 2017).

Molecular Structure Analysis

Molecular structure analysis of pyrazole derivatives, including 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-(2,5-difluorophenyl)propanamide, often employs spectroscopic methods and computational chemistry. For example, the structural characterization of similar compounds through single crystal diffraction and density functional theory (DFT) methods provides insights into their geometric and electronic structures, aiding in understanding their reactivity and stability (Sivakumar et al., 2020).

Chemical Reactions and Properties

Pyrazole derivatives participate in various chemical reactions, contributing to their diverse chemical properties. For instance, their reactions with nucleophiles and active methylene compounds can lead to the synthesis of novel pyrazole derivatives with potential biological activities (Hassaneen et al., 1991). The ability to undergo nucleophilic displacement reactions also plays a crucial role in their chemical versatility.

Physical Properties Analysis

The physical properties of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-(2,5-difluorophenyl)propanamide, such as solubility, melting point, and crystalline structure, can be determined through experimental methods. These properties are essential for understanding the compound's behavior in different environments and applications.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and functional group transformations, are critical for the application of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-(2,5-difluorophenyl)propanamide in various fields. Studies on similar compounds reveal that modifications in the pyrazole ring or the introduction of different substituents can significantly alter their chemical properties, affecting their potential applications (Kulai & Mallet-Ladeira, 2016).